Cas no 1060810-93-6 (methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine)

• Product Name: methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine
• CAS No: 1060810-93-6
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• MDL: MFCD13188830
• CID: 2624063
• PubChem ID: 72211962
• Update Time: 2025-05-23

methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine
• methyl({[2-(trifluoromethyl)pyridin-3-yl]methyl})amine
• EN300-1938374
• N-METHYL-1-(2-(TRIFLUOROMETHYL)PYRIDIN-3-YL)METHANAMINE
• 1060810-93-6
• KIIICNFIYFLDBH-UHFFFAOYSA-O
• METHYL-(2-TRIFLUOROMETHYL-PYRIDIN-3-YLMETHYL)-AMINE
• AB67214

• MDL： MFCD13188830
• Inchi： 1S/C8H9F3N2/c1-12-5-6-3-2-4-13-7(6)8(9,10)11/h2-4,12H,5H2,1H3
• InChI Key： KIIICNFIYFLDBH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CNC)(F)F

Computed Properties

• Exact Mass: 190.07178278Da
• Monoisotopic Mass: 190.07178278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine

Methyl({2-(Trifluoromethyl)Pyridin-3-Ylmethyl})Amine: A Comprehensive Overview

The compound with CAS No. 1060810-93-6, known as methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethyl group and a methylamine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine exhibits remarkable stability and reactivity due to the electron-withdrawing effects of the trifluoromethyl group. This property is particularly advantageous in chemical synthesis, where it can serve as an intermediate in the production of more complex molecules. Recent studies have highlighted its potential as a building block in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive compounds.

The synthesis of methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, followed by the attachment of the methylamine group via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research efforts, with advancements in catalytic systems and reaction conditions significantly improving yields and purity.

One of the most promising applications of methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine lies in its use as an agrochemical. Studies have demonstrated its ability to act as a plant growth regulator, enhancing crop resilience to environmental stressors such as drought and temperature fluctuations. This property is attributed to its interaction with plant hormone signaling pathways, which can be fine-tuned through structural modifications of the molecule.

Moreover, methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine has shown potential in materials science, particularly in the development of advanced polymers and coatings. Its ability to participate in cross-linking reactions and form stable networks makes it a candidate for high-performance materials with tailored mechanical and thermal properties.

Recent research has also explored the environmental fate and toxicity of methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine, addressing concerns related to its use in agricultural and industrial settings. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further investigations are required to fully understand its long-term ecological impact.

In conclusion, methyl({2-(trifluoromethyl)pyridin-3-ylmethyl})amine represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a key molecule for future innovations in chemistry and related fields.